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Compound of Interest

Compound Name: AC 264613

CAS No.: 1050501-60-4

Cat. No.: B8061724

Get Quote

Compound Profile & Handling
Compound Name: AC-264613[1][2][3][4][5][6]

Chemical Class: 2-aminothiazol-4-yl-amide derivative

Mechanism: Selective PAR2 Agonist (Gq-coupled GPCR activation)

Molecular Weight: ~427.3 g/mol (Verify specific batch CoA)

Solubility Profile: Poor aqueous solubility; moderate solubility in DMSO.

Storage: Powder at -20°C (desiccated). Solutions must be prepared fresh.

Formulation Strategy: The "Suspension vs.
Solution" Criticality
CRITICAL WARNING: AC-264613 is highly hydrophobic. Simple addition to saline will result in

immediate precipitation, leading to inconsistent dosing and potential peritoneal irritation.
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Two protocols are provided below. Protocol A is the field-validated method for behavioral

studies (Moudio et al., 2022). Protocol B is an alternative for studies requiring higher

concentrations or absolute homogeneity.

Protocol A: The "Tween-Saline Suspension"
(Recommended)
Best for: Behavioral studies, acute dosing, minimizing organic solvent toxicity.

Vehicle: 0.9% Saline + 1% Tween 80.[4]

State: Fine, homogenous suspension.

Stability: Low (Must be vortexed immediately prior to every injection).

Protocol B: The "DMSO-PEG Solubilization" (High Dose)
Best for: High-dose studies (>30 mg/kg) or when suspension clogging is a risk.

Vehicle: 5% DMSO + 40% PEG 400 + 5% Tween 80 + 50% Saline.

State: Clear solution (usually).

Experimental Design & Dosing Parameters
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Parameter Specification Rationale

Effective Dose (ED50) 10 mg/kg

Induces robust inflammatory

signaling and behavioral shifts

(e.g., reduced locomotion)

without overt toxicity [1].

Dose Range 3 – 30 mg/kg

<3 mg/kg is often sub-

threshold; >50 mg/kg risks off-

target effects or solubility

limits.

Injection Volume 10 mL/kg

Standard mouse IP volume

(e.g., 0.25 mL for a 25g

mouse).

Frequency Single Bolus

AC-264613 has a short half-

life. For chronic effects, daily

dosing is required.[7]

Needle Size 27G - 30G

27G is preferred if using

Protocol A (Suspension) to

prevent clogging.

Step-by-Step Preparation Protocol (Protocol A)
Target: Prepare 3.0 mL of 1 mg/mL AC-264613 (Sufficient for 10 mice @ 10 mg/kg).

Weighing: Accurately weigh 3.0 mg of AC-264613 powder into a sterile glass vial.

Note: Glass is preferred over plastic to minimize lipophilic binding.

Surfactant Addition: Add 30 µL of Tween 80 directly onto the powder.

Technique: Use a positive displacement pipette if available, as Tween is viscous.

Wetting: Gently tap or vortex briefly to coat the powder with Tween. This "wetting" step is

crucial to prevent clump formation upon saline addition.
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Saline Addition: Add 2.97 mL of sterile 0.9% Saline (warm to 37°C).

Dispersion (The Critical Step):

Sonicate the vial in a water bath sonicator for 10–15 minutes.

Visual Check: The liquid should appear cloudy/milky but free of large visible distinct

particles. If large chunks remain, sonicate further.

Temperature: Maintain approx. 37°C; do not overheat (>50°C) to avoid compound

degradation.

Loading: Draw into syringe immediately after vortexing.

Mechanism of Action & Pathway Visualization
AC-264613 bypasses the proteolytic cleavage step required by natural proteases (like trypsin)

and directly binds the PAR2 transmembrane domain. This triggers the Gq-PLC-IP3 pathway.
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Figure 1: Signal transduction pathway activated by AC-264613 leading to physiological

readout.

Experimental Workflow Diagram
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Figure 2: Operational workflow for AC-264613 administration.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Needle Clogging Particle size too large.

Switch to Protocol B (DMSO)

or increase sonication time.

Use 25G needle if acceptable.

Inconsistent Data Sedimentation in syringe.

Vortex immediately before

injection. Do not prepare

multiple syringes in advance;

draw up one by one.

High Mortality Toxicity or Vehicle effect.

100 mg/kg is near the toxic

threshold. Reduce dose to 10-

30 mg/kg. Ensure Tween 80 <

5%.[4]

No Effect Rapid Metabolism.

AC-264613 has a short half-

life. Ensure readouts are taken

within 30-120 mins post-dose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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